Cas no 127709-19-7 (methyl 2-(4-fluorophenyl)-2-hydroxyacetate)

Methyl 2-(4-fluorophenyl)-2-hydroxyacetate is a fluorinated hydroxy ester compound with applications in pharmaceutical and fine chemical synthesis. Its key structural features include a 4-fluorophenyl group and a β-hydroxy ester moiety, making it a versatile intermediate for the preparation of biologically active molecules. The fluorine substitution enhances metabolic stability and binding affinity in target compounds, while the hydroxy and ester functionalities allow for further derivatization. This compound is particularly useful in medicinal chemistry for the development of fluorinated drug candidates. It is typically handled under standard laboratory conditions, with purity and stability being critical for reproducible synthetic outcomes.

methyl 2-(4-fluorophenyl)-2-hydroxyacetate structure

127709-19-7 structure

Product Name:methyl 2-(4-fluorophenyl)-2-hydroxyacetate

CAS No:127709-19-7

MF:C₉H₉FO₃

MW:184.164366483688

CID:3162405

PubChem ID:11063072

Update Time:2025-06-09

methyl 2-(4-fluorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(4-fluorophenyl)-2-hydroxyacetate
- methyl (4-fluorophenyl)hydroxyacetate; Methyl (+/-)-p-fluoromandelate; methyl 4-fluoromandelate; 4-fluoro-(α-methylformate-yl)benzylalcohol; methyl p-fluoromandelate
- 4-fluoromandelic acid methyl ester
- methyl p-fluoromandelate
- EN300-399896
- CS-0216337
- Z847296298
- SCHEMBL1566235
- MFCD16681137
- Benzeneacetic acid, 4-fluoro-a-hydroxy-, methyl ester
- CFA70919
- AKOS010961110
- AS-9934
- 127709-19-7
- Methyl2-(4-Fluorophenyl)-2-hydroxyacetate
- 2-hydroxy-2-(4-fluorophenyl)acetic acid methyl ester
- BLBFLHCCPUAXDL-UHFFFAOYSA-N
- AB10117
- methyl (4-fluorophenyl)(hydroxy)acetate
- MDL： MFCD16681137
- Inchi： 1S/C9H9FO3/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8,11H,1H3
- InChI Key： BLBFLHCCPUAXDL-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C(=O)OC)O

Computed Properties

Exact Mass: 184.05400
Monoisotopic Mass: 184.05357231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53000
LogP: 1.03210

methyl 2-(4-fluorophenyl)-2-hydroxyacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC300964-1g	Methyl (4-fluorophenyl)(hydroxy)acetate	127709-19-7		1g	£262.00	2025-02-21
eNovation Chemicals LLC	Y1245436-250mg	Benzeneacetic acid, 4-fluoro-a-hydroxy-, methyl ester	127709-19-7	95%	250mg	$105	2024-06-06
eNovation Chemicals LLC	Y1245436-1g	Benzeneacetic acid, 4-fluoro-a-hydroxy-, methyl ester	127709-19-7	95%	1g	$170	2024-06-06
Enamine	EN300-399896-0.1g	methyl 2-(4-fluorophenyl)-2-hydroxyacetate	127709-19-7	95%	0.1g	$62.0	2023-04-20
Enamine	EN300-399896-0.25g	methyl 2-(4-fluorophenyl)-2-hydroxyacetate	127709-19-7	95%	0.25g	$88.0	2023-04-20
Enamine	EN300-399896-0.5g	methyl 2-(4-fluorophenyl)-2-hydroxyacetate	127709-19-7	95%	0.5g	$164.0	2023-04-20
Enamine	EN300-399896-1.0g	methyl 2-(4-fluorophenyl)-2-hydroxyacetate	127709-19-7	95%	1.0g	$241.0	2023-04-20
Enamine	EN300-399896-2.5g	methyl 2-(4-fluorophenyl)-2-hydroxyacetate	127709-19-7	95%	2.5g	$474.0	2023-04-20
Enamine	EN300-399896-5.0g	methyl 2-(4-fluorophenyl)-2-hydroxyacetate	127709-19-7	95%	5.0g	$701.0	2023-04-20
Enamine	EN300-399896-10.0g	methyl 2-(4-fluorophenyl)-2-hydroxyacetate	127709-19-7	95%	10.0g	$1040.0	2023-04-20